Cas no 53878-74-3 (Oxazole, 5-methoxy-2-methyl-)

• Product Name: Oxazole, 5-methoxy-2-methyl-
• CAS No: 53878-74-3
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 356142
• PubChem ID: 11434927
• Update Time: 2025-04-19

Oxazole, 5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-methoxy-2-methyl-
• 5-methoxy-2-methyl-1,3-oxazole
• 5-Methoxy-2-methyloxazole
• 2-Methyl-5-methoxy oxazole
• A1-01422
• 53878-74-3
• DTXSID60465671
• SCHEMBL5154474

• Inchi： 1S/C5H7NO2/c1-4-6-3-5(7-2)8-4/h3H,1-2H3
• InChI Key： RNQHZLJNVUGTIL-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C)OC

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles